![molecular formula C17H10BrNO2S B1247235 1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione](/img/structure/B1247235.png)
1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione
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Overview
Description
1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione is a member of indoles. It has a role as an anticoronaviral agent.
Scientific Research Applications
Synthesis and Chemical Properties
Regioselective Synthesis : A study by Verma et al. (2009) demonstrates the use of benzo[b]thiophene-2,3-dione in the regioselective synthesis of novel spiropyrrolidines via 1,3-dipolar cycloaddition reactions. This process is significant for developing new heterocyclic compounds with potential applications in industrial and pharmaceutical chemistry (Verma et al., 2009).
Electronic and Optical Properties : In a study by Cai et al. (2013), derivatives of benzo[b]thiophene, including molecules similar to 1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione, were synthesized for use in organic field-effect transistors (OFETs). This research highlights the compound's potential in electronic applications, particularly in solution-processed organic electronics (Cai et al., 2013).
Dipole Moments and Spectra Analysis : Galasso and Pappalardo (1976) measured the electric dipole moments of compounds including benzo[b]thiophen-2,3-dione, offering insights into their electronic structures and potential applications in understanding electronic transitions in similar compounds (Galasso & Pappalardo, 1976).
Reactivity and Derivative Formation : Research by Sallam et al. (1975) explores the reactions of benzo[b]thiophene-2,3-diones with Grignard reagents, leading to the formation of various derivatives. This demonstrates the compound's versatility in synthetic organic chemistry (Sallam et al., 1975).
Pharmaceutical and Biomedical Potential
Synthesis of Pharmacologically Active Derivatives : The work of Bhatt et al. (2015) involves the synthesis of tetrahydroquinazoline derivatives of benzo[b]thiophene, highlighting the potential of such compounds, including this compound, in developing new pharmaceutical agents (Bhatt et al., 2015).
Thromboxane Synthetase Inhibitors : Cross et al. (1986) describe compounds related to this compound as potent thromboxane synthetase inhibitors, indicating potential therapeutic applications in cardiovascular diseases (Cross et al., 1986).
properties
Molecular Formula |
C17H10BrNO2S |
---|---|
Molecular Weight |
372.2 g/mol |
IUPAC Name |
1-(1-benzothiophen-2-ylmethyl)-7-bromoindole-2,3-dione |
InChI |
InChI=1S/C17H10BrNO2S/c18-13-6-3-5-12-15(13)19(17(21)16(12)20)9-11-8-10-4-1-2-7-14(10)22-11/h1-8H,9H2 |
InChI Key |
UFOWXDUBQLPEOX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(S2)CN3C4=C(C=CC=C4Br)C(=O)C3=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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